Cas no 314076-16-9 (3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide)

• Product Name: 3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide
• CAS No: 314076-16-9
• MF: C₂₂H₁₇ClFN₃O
• MW: 393.841287374496
• CID: 6196599
• PubChem ID: 6862011
• Update Time: 2025-05-20

3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide
• 3-CARBAZOL-9-YL-PROPIONIC ACID (2-CHLORO-6-FLUORO-BENZYLIDENE)-HYDRAZIDE
• Z57452735
• AB00673218-01
• 3-(9H-carbazol-9-yl)-N'-[(E)-(2-chloro-6-fluorophenyl)methylidene]propanehydrazide
• AKOS001326298
• 3-carbazol-9-yl-N-[(E)-(2-chloro-6-fluorophenyl)methylideneamino]propanamide
• 314076-16-9
• 3-(9H-carbazol-9-yl)-N'-[(1E)-(2-chloro-6-fluorophenyl)methylidene]propanehydrazide
• F1092-1519
• (E)-3-(9H-carbazol-9-yl)-N'-(2-chloro-6-fluorobenzylidene)propanehydrazide

• Inchi： 1S/C22H17ClFN3O/c23-18-8-5-9-19(24)17(18)14-25-26-22(28)12-13-27-20-10-3-1-6-15(20)16-7-2-4-11-21(16)27/h1-11,14H,12-13H2,(H,26,28)/b25-14+
• InChI Key： VBVKMIRTEFNVJR-AFUMVMLFSA-N
• SMILES： ClC1C=CC=C(C=1/C=N/NC(CCN1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 393.1044180g/mol
• Monoisotopic Mass: 393.1044180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide

Professional Introduction to 3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide (CAS No. 314076-16-9)

3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide, a compound with the CAS number 314076-16-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a carbazole moiety and a hydrazide functional group makes it a particularly interesting candidate for further exploration.

The carbazole ring, known for its stability and biological activity, is a common structural feature in many pharmacologically active compounds. Its electron-rich nature and ability to interact with biological targets make it a valuable component in the design of new drugs. In particular, the 9H-carbazol-9-yl substituent in this compound contributes to its unique chemical properties and potential biological effects.

The other key structural element is the N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide moiety. This part of the molecule introduces both chloro and fluoro substituents on the phenyl ring, which are known to enhance binding affinity and metabolic stability. The hydrazide group further extends the molecule's potential for interaction with biological targets, making it a versatile scaffold for drug discovery.

Recent research in medicinal chemistry has highlighted the importance of hybrid molecules that combine multiple pharmacophoric units. The compound 3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide exemplifies this trend by integrating a carbazole core with a hydrazide group, thereby creating a molecule with multiple potential binding sites.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments suggest that it exhibits promising properties as an inhibitor of various enzymes and receptors relevant to human health. The carbazole moiety has been shown to interact with proteins involved in cell signaling pathways, while the hydrazide group can modulate enzyme activity through covalent or non-covalent interactions.

The introduction of chloro and fluoro substituents on the phenyl ring has been strategically designed to improve the compound's pharmacokinetic properties. These substituents are known to enhance lipophilicity, which can increase oral bioavailability and tissue distribution. Additionally, they can influence metabolic stability by preventing rapid degradation by enzymatic pathways.

One of the most exciting aspects of this compound is its potential in the development of novel therapeutics for complex diseases. Research is ongoing into its efficacy against conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. The unique combination of structural features makes it a promising candidate for further investigation.

The synthesis of 3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule.

The use of computational methods has also played a crucial role in optimizing the synthesis and predicting the biological activity of this compound. Molecular modeling techniques have been used to understand how the molecule interacts with biological targets at an atomic level. This information has guided modifications to improve potency and selectivity.

In conclusion, 3-(9H-carbazol-9-yl)-N'-(1E)-(2-chloro-6-fluorophenyl)methylidenepropanehydrazide (CAS No. 314076-16-9) is a structurally complex and biologically promising compound with significant potential in pharmaceutical development. Its unique combination of pharmacophoric units makes it an attractive candidate for further research into novel therapeutics for various diseases.